N-(2-(1H-indol-3-yl)ethyl)-2,4-dioxo-3-(thiophen-2-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-2,4-dioxo-3-(thiophen-2-ylmethyl)-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H18N4O3S/c25-18(21-8-7-13-10-22-17-6-2-1-5-15(13)17)16-11-23-20(27)24(19(16)26)12-14-4-3-9-28-14/h1-6,9-11,22H,7-8,12H2,(H,21,25)(H,23,27)
• InChI Key: ZIFQRNRJZZYLAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCNC(=O)C3=CNC(=O)N(C3=O)CC4=CC=CS4
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

N-(2-(1H-indol-3-yl)ethyl)-2,4-dioxo-3-(thiophen-2-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H18N4O3S and its molecular weight is 394.45. The purity is usually 95%.
BenchChem offers high-quality N-(2-(1H-indol-3-yl)ethyl)-2,4-dioxo-3-(thiophen-2-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(1H-indol-3-yl)ethyl)-2,4-dioxo-3-(thiophen-2-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Potential

Research on similar compounds to N-(2-(1H-indol-3-yl)ethyl)-2,4-dioxo-3-(thiophen-2-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide has shown promising results in antimicrobial and anticancer applications. For instance, a study by Sharma et al. (2012) synthesized a series of related compounds and found significant antimicrobial and anticancer effects. One compound was notably potent against Escherichia coli and exhibited strong anticancer activity against a colon cancer cell line (Sharma et al., 2012). Desai and Bhatt (2016) also synthesized analogues of similar structure, focusing on eco-friendly pathways, and observed in vitro antibacterial and antifungal activities against various pathogens (Desai & Bhatt, 2016).

Antitumor Activities

Gomha et al. (2017) synthesized a novel compound related to the chemical , which showed high potency in vitro against human lung and hepatocellular carcinoma cell lines, suggesting potential antitumor applications (Gomha, Muhammad, & Edrees, 2017).

Molecular Docking and Theoretical Studies

Various studies have also focused on molecular docking and theoretical analyses of related compounds. Fahim et al. (2021) conducted molecular docking studies on a similar compound, revealing its potential in inhibiting the growth of breast and liver cancer cells (Fahim, Ismael, Elsayed, & Farag, 2021). Talupur, Satheesh, and Chandrasekhar (2021) synthesized and characterized compounds with similar structures, focusing on antimicrobial evaluation and molecular docking studies (Talupur, Satheesh, & Chandrasekhar, 2021).